6-[2-(2-Methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide
6-[2-(2-Methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide
A-317567 is an ASIC-3 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
371217-32-2
VCID:
VC0516516
InChI:
InChI=1S/C27H31N3/c1-16(2)26-25-14-21(7-4-17(25)10-11-30(26)3)24-15-23(24)20-8-5-19-13-22(27(28)29)9-6-18(19)12-20/h4-9,12-14,16,23-24,26H,10-11,15H2,1-3H3,(H3,28,29)
SMILES:
CC(C)C1C2=C(CCN1C)C=CC(=C2)C3CC3C4=CC5=C(C=C4)C=C(C=C5)C(=N)N
Molecular Formula:
C27H31N3
Molecular Weight:
397.6 g/mol
6-[2-(2-Methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide
CAS No.: 371217-32-2
Inhibitors
VCID: VC0516516
Molecular Formula: C27H31N3
Molecular Weight: 397.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 371217-32-2 |
---|---|
Product Name | 6-[2-(2-Methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide |
Molecular Formula | C27H31N3 |
Molecular Weight | 397.6 g/mol |
IUPAC Name | 6-[2-(2-methyl-1-propan-2-yl-3,4-dihydro-1H-isoquinolin-7-yl)cyclopropyl]naphthalene-2-carboximidamide |
Standard InChI | InChI=1S/C27H31N3/c1-16(2)26-25-14-21(7-4-17(25)10-11-30(26)3)24-15-23(24)20-8-5-19-13-22(27(28)29)9-6-18(19)12-20/h4-9,12-14,16,23-24,26H,10-11,15H2,1-3H3,(H3,28,29) |
Standard InChIKey | FEPIUXBUJVISNN-UHFFFAOYSA-N |
SMILES | CC(C)C1C2=C(CCN1C)C=CC(=C2)C3CC3C4=CC5=C(C=C4)C=C(C=C5)C(=N)N |
Canonical SMILES | CC(C)C1C2=C(CCN1C)C=CC(=C2)C3CC3C4=CC5=C(C=C4)C=C(C=C5)C(=N)N |
Appearance | Solid powder |
Description | A-317567 is an ASIC-3 inhibitor. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | A-317567; A 317567; A317567. |
Reference | 1: Zhang ZG, Zhang XL, Wang XY, Luo ZR, Song JC. Inhibition of acid sensing ion channel by ligustrazine on angina model in rat. Am J Transl Res. 2015 Oct 15;7(10):1798-811. PubMed PMID: 26692925; PubMed Central PMCID: PMC4656758. 2: Gautam M, Benson CJ, Ranier JD, Light AR, Sluka KA. ASICs Do Not Play a Role in Maintaining Hyperalgesia Induced by Repeated Intramuscular Acid Injections. Pain Res Treat. 2012;2012:817347. doi: 10.1155/2012/817347. PubMed PMID: 22191025; PubMed Central PMCID: PMC3236358. 3: Liu X, He L, Dinger B, Fidone SJ. Chronic hypoxia-induced acid-sensitive ion channel expression in chemoafferent neurons contributes to chemoreceptor hypersensitivity. Am J Physiol Lung Cell Mol Physiol. 2011 Dec;301(6):L985-92. doi: 10.1152/ajplung.00132.2011. PubMed PMID: 21890510; PubMed Central PMCID: PMC3233826. 4: Kuduk SD, Di Marco CN, Bodmer-Narkevitch V, Cook SP, Cato MJ, Jovanovska A, Urban MO, Leitl M, Sain N, Liang A, Spencer RH, Kane SA, Hartman GD, Bilodeau MT. Synthesis, structure-activity relationship, and pharmacological profile of analogs of the ASIC-3 inhibitor A-317567. ACS Chem Neurosci. 2010 Jan 20;1(1):19-24. doi: 10.1021/cn9000186. PubMed PMID: 22778804; PubMed Central PMCID: PMC3368628. 5: Walder RY, Rasmussen LA, Rainier JD, Light AR, Wemmie JA, Sluka KA. ASIC1 and ASIC3 play different roles in the development of Hyperalgesia after inflammatory muscle injury. J Pain. 2010 Mar;11(3):210-8. doi: 10.1016/j.jpain.2009.07.004. PubMed PMID: 20015700; PubMed Central PMCID: PMC2943154. 6: McCord JL, Tsuchimochi H, Kaufman MP. Acid-sensing ion channels contribute to the metaboreceptor component of the exercise pressor reflex. Am J Physiol Heart Circ Physiol. 2009 Jul;297(1):H443-9. doi: 10.1152/ajpheart.00328.2009. PubMed PMID: 19465550; PubMed Central PMCID: PMC2711730. 7: Coryell MW, Wunsch AM, Haenfler JM, Allen JE, Schnizler M, Ziemann AE, Cook MN, Dunning JP, Price MP, Rainier JD, Liu Z, Light AR, Langbehn DR, Wemmie JA. Acid-sensing ion channel-1a in the amygdala, a novel therapeutic target in depression-related behavior. J Neurosci. 2009 Apr 29;29(17):5381-8. doi: 10.1523/JNEUROSCI.0360-09.2009. PubMed PMID: 19403806; PubMed Central PMCID: PMC2710967. 8: Dwyer JM, Rizzo SJ, Neal SJ, Lin Q, Jow F, Arias RL, Rosenzweig-Lipson S, Dunlop J, Beyer CE. Acid sensing ion channel (ASIC) inhibitors exhibit anxiolytic-like activity in preclinical pharmacological models. Psychopharmacology (Berl). 2009 Mar;203(1):41-52. doi: 10.1007/s00213-008-1373-7. PubMed PMID: 18949460. 9: Hayes SG, McCord JL, Rainier J, Liu Z, Kaufman MP. Role played by acid-sensitive ion channels in evoking the exercise pressor reflex. Am J Physiol Heart Circ Physiol. 2008 Oct;295(4):H1720-5. doi: 10.1152/ajpheart.00623.2008. PubMed PMID: 18723762; PubMed Central PMCID: PMC2593518. 10: Dubé GR, Lehto SG, Breese NM, Baker SJ, Wang X, Matulenko MA, Honoré P, Stewart AO, Moreland RB, Brioni JD. Electrophysiological and in vivo characterization of A-317567, a novel blocker of acid sensing ion channels. Pain. 2005 Sep;117(1-2):88-96. Erratum in: Pain. 2005 Nov;118(1-2):281. PubMed PMID: 16061325. |
PubChem Compound | 10200844 |
Last Modified | Nov 11 2021 |
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